molecular formula C33H68O4 B14158090 1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane CAS No. 97431-24-8

1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane

Cat. No.: B14158090
CAS No.: 97431-24-8
M. Wt: 528.9 g/mol
InChI Key: PIZFEKJNYKNABG-UHFFFAOYSA-N
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Description

1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane is a complex organic compound with the molecular formula C33H68O4. It is characterized by its heptoxy groups and bis(heptoxymethyl)propoxy structure, contributing to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane typically involves the reaction of pentaerythritol with heptanol in the presence of a strong acid catalyst. The reaction proceeds through a series of etherification steps, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial reactors, precise temperature control, and continuous monitoring to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

1-[3-Heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

  • **Oxid

Properties

CAS No.

97431-24-8

Molecular Formula

C33H68O4

Molecular Weight

528.9 g/mol

IUPAC Name

1-[3-heptoxy-2,2-bis(heptoxymethyl)propoxy]heptane

InChI

InChI=1S/C33H68O4/c1-5-9-13-17-21-25-34-29-33(30-35-26-22-18-14-10-6-2,31-36-27-23-19-15-11-7-3)32-37-28-24-20-16-12-8-4/h5-32H2,1-4H3

InChI Key

PIZFEKJNYKNABG-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCOCC(COCCCCCCC)(COCCCCCCC)COCCCCCCC

Origin of Product

United States

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